BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Chloro-4-methoxytoluene: A Technical Guide
to Safety and Hazards

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Chloro-4-methoxytoluene

Cat. No.: B1345679

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and hazard data for 3-
Chloro-4-methoxytoluene (CAS No. 22002-44-4). The information is intended for
researchers, scientists, and professionals in drug development who may handle or utilize this
compound in their work. This document summarizes the available toxicological data, outlines
standardized experimental protocols for hazard assessment, and provides guidance on safe
handling and emergency procedures. While specific quantitative experimental data for 3-
Chloro-4-methoxytoluene is not publicly available, this guide details the internationally
recognized OECD test guidelines that are employed to determine the skin and eye irritation
potential of chemical substances.

Chemical Identification and Physical Properties
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Identifier Value

IUPAC Name 2-chloro-1-methoxy-4-methylbenzene[1]
Synonyms 3-Chloro-4-methoxytoluene

CAS Number 22002-44-4[1][2]

Molecular Formula CsHoCIO[1][2]

Molecular Weight 156.61 g/mol [1][2]

Physical Form Liquid

GHS Hazard Classification and Labeling

3-Chloro-4-methoxytoluene is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
associated with this compound are irritation to the skin, eyes, and respiratory system.[1]

Pictogram:

lwialt text

Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]
Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.
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Code Precautionary Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.
p271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel
P312

unwell.

If skin irritation occurs: Get medical
P332+P313 ] )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i ]

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Store in a well-ventilated place. Keep container
P403+P233 ,

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Toxicological Data

© 2025 BenchChem. All rights reserved.

3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

While the GHS classification indicates that 3-Chloro-4-methoxytoluene is a skin, eye, and
respiratory irritant, specific quantitative data from toxicological studies are not readily available
in the public domain. The hazard classifications are typically derived from experimental studies
conducted according to internationally recognized guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD). The following sections
detail the standard methodologies for these assessments.

Experimental Protocols for Hazard Assessment

The following sections describe the standard OECD guidelines for assessing skin and eye
irritation. These protocols represent the methodologies that would be used to generate the data
supporting the hazard classification of 3-Chloro-4-methoxytoluene.

Skin Irritation Testing

The potential for a chemical to cause skin irritation is assessed using either in vivo or in vitro
methods.

This test is performed on healthy young adult albino rabbits.

e Principle: A single dose of the test substance is applied to a small area of the skin of an
animal, while an untreated area of the skin serves as a control. The degree of irritation is
evaluated at specific intervals.

e Methodology:

o

Approximately 24 hours before the test, the fur is removed from the dorsal area of the
trunk of the test animal.

o 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test substance is applied to a
small area of the skin (approximately 6 cm?) and covered with a gauze patch.

o The patch is held in place with non-irritating tape for a 4-hour exposure period.
o After 4 hours, the patch is removed, and the residual test substance is washed off.

o The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72
hours after patch removal.
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o The severity of the skin reactions is scored according to a standardized grading scale.

This in vitro method uses a three-dimensional human epidermis model that mimics the
properties of the upper layers of human skin.

e Principle: The test chemical is applied topically to the surface of the reconstructed human
epidermis tissue. The irritancy of the chemical is determined by its effect on cell viability.

e Methodology:
o The test substance is applied to the surface of the RhE tissue.
o The tissue is incubated for a defined period (e.g., 60 minutes).

o After incubation, the tissue is rinsed to remove the test substance and then incubated for a
further recovery period (e.g., 42 hours).

o Cell viability is assessed using a colorimetric assay, such as the MTT assay. In this assay,
the reduction of the yellow MTT tetrazolium salt to a blue formazan product by
mitochondrial dehydrogenases of viable cells is measured.

o The percentage of viable cells in the treated tissue is compared to that of a negative
control. A reduction in cell viability below a certain threshold (typically < 50%) indicates
that the substance is an irritant.

Eye Irritation Testing

Similar to skin irritation, eye irritation potential can be assessed through in vivo or in vitro
methods.

This test is typically conducted on healthy adult albino rabbits.

o Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
the animal. The untreated eye serves as a control. The degree of eye irritation/corrosion is
evaluated at specific intervals.

o Methodology:
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o Asingle dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into
the conjunctival sac of one eye.

o The eyelids are gently held together for about one second to prevent loss of the material.

o The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and
swelling at 1, 24, 48, and 72 hours after application.

o The severity of the eye reactions is scored according to a standardized grading scale.

Signaling Pathways and Mechanistic Insights

Detailed studies on the specific signaling pathways and molecular mechanisms of toxicity for 3-
Chloro-4-methoxytoluene are not available in the published literature. The irritant effects of
this compound are likely due to its chemical properties, which can lead to disruption of cell
membranes, protein denaturation, and inflammatory responses upon contact with biological
tissues.

The metabolism of related compounds, such as chlorobenzene, involves cytochrome P450-
mediated oxidation to form reactive epoxide intermediates. These intermediates can then be
detoxified through conjugation with glutathione or can bind to cellular macromolecules,
potentially leading to cytotoxicity. While not directly demonstrated for 3-Chloro-4-
methoxytoluene, a similar metabolic pathway could contribute to its irritant properties.

Experimental Workflows and Logical Relationships

The following diagrams illustrate the general experimental workflows for assessing skin and
eye irritation as described in the OECD guidelines.
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Figure 1. Experimental workflows for in vivo and in vitro skin irritation testing.
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Figure 2. Experimental workflow for in vivo eye irritation testing.

Safe Handling and Storage

+ Handling: Use only in a well-ventilated area, preferably in a chemical fume hood. Avoid
contact with skin, eyes, and clothing. Avoid breathing vapors or mist. Wear appropriate
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personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,
and a lab coat.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

First Aid Measures

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If respiratory irritation persists, seek medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.
Wear appropriate personal protective equipment. Avoid breathing vapors, mist, or gas.

» Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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o Specific Hazards: Hazardous decomposition products may include carbon oxides and
hydrogen chloride gas.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Stability and Reactivity

o Reactivity: No data available.

e Chemical Stability: Stable under recommended storage conditions.
» Possibility of Hazardous Reactions: No data available.

« Conditions to Avoid: No data available.

e Incompatible Materials: Strong oxidizing agents.

» Hazardous Decomposition Products: Carbon oxides, hydrogen chloride gas.

Conclusion

3-Chloro-4-methoxytoluene is a chemical that requires careful handling due to its potential to
cause skin, eye, and respiratory irritation. While specific quantitative toxicological data for this
compound are not readily available, the established GHS classification provides a clear
indication of its hazards. Adherence to the safety precautions and emergency procedures
outlined in this guide is essential to minimize the risk of exposure and ensure a safe working
environment for all personnel. The experimental protocols described herein, based on OECD
guidelines, provide a framework for understanding how the hazardous properties of such
chemicals are determined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Chloro-4-methoxytoluene: A Technical Guide to Safety
and Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345679#3-chloro-4-methoxytoluene-safety-and-
hazards-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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